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Compound Name: Muscimol-15N,d2 Hydrochloride

CAS No.: 1346602-01-4

Cat. No.: B584096

Get Quote

Muscimol is a potent, selective agonist for the γ-aminobutyric acid (GABA) A receptor, making it

a valuable tool in neuroscience research.[1][2] For quantitative studies, such as

pharmacokinetic analysis in biological matrices, a stable isotope-labeled (SIL) internal standard

is indispensable. Muscimol-¹⁵N,d₂ Hydrochloride is designed for this purpose. It is chemically

identical to muscimol but contains two deuterium atoms (d₂) and one nitrogen-15 (¹⁵N) atom.

This labeling results in a nominal mass increase of 3 Daltons (Da) relative to the unlabeled

analogue.

The +3 Da mass shift is crucial for mass spectrometry (MS)-based quantification, as it shifts the

molecule's signal to a mass-to-charge ratio (m/z) free from the interference of the naturally

occurring isotopologues of the unlabeled analyte.[3] The accuracy of any quantitative assay

employing this standard is directly dependent on the precise knowledge of its isotopic

enrichment and purity.

Understanding Isotopic Labeling and Purity
The synthesis of SIL compounds is a complex process that rarely achieves 100% incorporation

of the desired isotopes. This reality necessitates a clear distinction between two key concepts:
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Isotopic Enrichment and Species Abundance.[4]

Isotopic Enrichment (%): This refers to the percentage of a specific isotope at a given labeled

position. For Muscimol-¹⁵N,d₂, this would be defined for the nitrogen position (¹⁵N vs. ¹⁴N)

and for each of the two deuterium positions on the aminomethyl group (D vs. H). High-quality

starting materials often have an isotopic enrichment of >99%.[4]

Species Abundance (%): This refers to the percentage of the entire population of molecules

that have a specific isotopic composition. For example, the desired species is the one

containing two deuterium atoms and one ¹⁵N atom (d₂, ¹⁵N). However, the final product will

inevitably be a mixture of isotopologues, including partially labeled (d₁, ¹⁵N; d₂, ¹⁴N) and

unlabeled (d₀, ¹⁴N) species.

The relationship between these terms is probabilistic. Even with an isotopic enrichment of

99.5% at all three positions, the theoretical abundance of the desired (d₂, ¹⁵N) species is

calculated as: (0.995)³ ≈ 98.5%. This highlights the importance of analytical verification of the

final product.

Table 1: Theoretical Species Abundance vs. Isotopic
Enrichment
This table illustrates the expected distribution of major isotopologues for a hypothetical batch of

Muscimol-¹⁵N,d₂ with a starting material enrichment of 99.5% at each of the three labeled

positions.

Isotopologue Species
(Mass Shift)

Calculation Theoretical Abundance (%)

d₂, ¹⁵N (M+3) (0.995) * (0.995) * (0.995) 98.51%

d₁, ¹⁵N (M+2) 2 * (0.995) * (0.005) * (0.995) 0.99%

d₂, ¹⁴N (M+2) (0.995) * (0.995) * (0.005) 0.49%

d₀, ¹⁵N (M+1) (0.005) * (0.005) * (0.995) <0.01%

d₁, ¹⁴N (M+1) 2 * (0.995) * (0.005) * (0.005) <0.01%

d₀, ¹⁴N (M+0) (0.005) * (0.005) * (0.005) <0.001%
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Analytical Methodologies for Enrichment
Determination
Two orthogonal analytical techniques are essential for the comprehensive characterization of

Muscimol-¹⁵N,d₂ Hydrochloride: High-Resolution Mass Spectrometry (HRMS) and Quantitative

Nuclear Magnetic Resonance (qNMR) spectroscopy.

High-Resolution Mass Spectrometry (HRMS)
HRMS is the primary technique for determining the distribution of isotopologues and confirming

the overall mass shift. Instruments like Time-of-Flight (TOF) or Orbitrap mass spectrometers

provide the necessary resolution to separate and quantify the different isotopic species.[5][6]

Experimental Protocol: LC-HRMS for Isotopologue
Distribution

Standard Preparation: Prepare a ~1 µg/mL solution of Muscimol-¹⁵N,d₂ Hydrochloride in a

suitable solvent (e.g., 50:50 Methanol:Water).

Chromatographic Separation:

Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., TSK-GEL

Amide-80) is effective for retaining the polar muscimol molecule.[7][8]

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: Run a gradient from high organic (e.g., 90% B) to lower organic to elute the

analyte.

Flow Rate: 0.2-0.4 mL/min.

Mass Spectrometer Settings:

Ionization Mode: Electrospray Ionization, Positive (ESI+).
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Acquisition Mode: Full scan in high-resolution mode (Resolution > 30,000 FWHM).

Mass Range: Scan from m/z 100 to 200 to cover all potential isotopologues and

background ions.

Data Analysis:

Extract the ion chromatograms for the expected m/z of each isotopologue (see Table 2).

Integrate the area under the curve for each peak.

Calculate the relative abundance of each isotopologue by dividing its peak area by the

total peak area of all related isotopologues.

Correction: For highest accuracy, the raw data must be corrected for the natural isotopic

contribution of carbon (¹³C), which can interfere with the signals.[6]

Table 2: Theoretical m/z of Muscimol Isotopologues (as
[M+H]⁺)
Unlabeled Muscimol (C₄H₆N₂O₂) has a monoisotopic mass of 114.043 Da.

Isotopologue
Species

Nominal Mass Shift
Monoisotopic Mass
(Da)

Expected m/z
[M+H]⁺

C₄H₆(¹⁴N)₂O₂ M+0 114.043 115.050

C₄H₅D(¹⁴N)₂O₂ M+1 115.049 116.056

C₄H₆(¹⁴N)(¹⁵N)O₂ M+1 115.040 116.047

C₄H₄D₂(¹⁴N)₂O₂ M+2 116.055 117.062

C₄H₅D(¹⁴N)(¹⁵N)O₂ M+2 116.046 117.053

C₄H₄D₂(¹⁴N)(¹⁵N)O₂ M+3 117.052 118.059

Workflow for MS-Based Isotopic Purity Analysis
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Caption: Workflow for determining isotopologue distribution using LC-HRMS.

Quantitative ¹H NMR Spectroscopy
While HRMS excels at differentiating isotopologues by mass, qNMR provides orthogonal

information about the specific sites of labeling and can determine both chemical and isotopic

purity.[9]

Deuterium Enrichment: The aminomethyl protons (-CH₂NH₂) of unlabeled muscimol appear

as a distinct singlet in the ¹H NMR spectrum.[10][11] In the d₂-labeled analogue, this signal

should be absent or significantly reduced. The deuterium enrichment can be calculated by

comparing the integration of this signal region to a non-labeled, internal standard or to

another stable proton signal within the molecule (e.g., the vinyl proton).

¹⁵N Enrichment: The ¹⁵N nucleus (spin ½) couples to adjacent protons.[12][13] This means

the proton on the isoxazole ring (C4-H) will appear not just as a singlet, but also as a doublet

(due to coupling with the adjacent ¹⁵N), often seen as "¹⁵N satellites" flanking the main ¹⁴N

peak. The ¹⁵N enrichment is determined by the ratio of the integrated area of the satellite

peaks to the total area of the main peak plus the satellites.[14]

Experimental Protocol: ¹H qNMR for Isotopic Enrichment
Sample Preparation:

Accurately weigh ~5-10 mg of Muscimol-¹⁵N,d₂ Hydrochloride.

Accurately weigh a certified internal standard (e.g., maleic acid) with a known purity and a

signal in a clean region of the spectrum.
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Dissolve both in a known volume of D₂O (or DMSO-d₆).

NMR Acquisition:

Use a high-field NMR spectrometer (≥400 MHz).

Acquire a quantitative ¹H spectrum. Crucially, ensure a long relaxation delay (D1) of at

least 5 times the longest T1 relaxation time of the protons being integrated. This is

essential for accurate integration.

Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (>250:1) for

the signals of interest.

Data Processing & Calculation:

Carefully phase and baseline correct the spectrum.

For Deuterium Enrichment: Integrate the signal for the aminomethyl protons (~4.2 ppm)

and a reference proton (e.g., vinyl proton at ~6.2 ppm).[10] The ratio, corrected for the

number of protons, indicates the level of residual, non-deuterated species.

For ¹⁵N Enrichment: Integrate the central peak and the ¹⁵N satellite peaks of the C4-H

proton. Calculate the enrichment using the formula:

% ¹⁵N Enrichment = [ (Sum of Satellite Integrals) / (Central Peak Integral + Sum of

Satellite Integrals) ] x 100

Logical Flow for qNMR Data Interpretation
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Caption: Data interpretation workflow for determining D and ¹⁵N enrichment via ¹H qNMR.

Summary of Specifications and Reporting
A comprehensive Certificate of Analysis (CoA) for Muscimol-¹⁵N,d₂ Hydrochloride must report

on all aspects of its purity. The data obtained from the methodologies described above are

consolidated to provide the end-user with a complete profile of the material.

Table 3: Example Certificate of Analysis Specifications
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Parameter Method Specification

Chemical Purity HPLC-UV or qNMR ≥ 98%

Isotopic Enrichment (¹⁵N) qNMR ≥ 99 atom %

Isotopic Enrichment (D) qNMR / HRMS ≥ 98 atom %

Isotopologue Abundance HRMS

d₂, ¹⁵N Species ≥ 97%

Sum of all other species ≤ 3%

Identity Confirmation ¹H NMR, MS Conforms to structure

Conclusion
The utility of Muscimol-¹⁵N,d₂ Hydrochloride as an internal standard is fundamentally reliant on

its high isotopic enrichment and well-characterized purity. A multi-faceted analytical approach,

leveraging the strengths of both high-resolution mass spectrometry and quantitative NMR, is

not merely recommended but essential for its validation. HRMS provides a detailed distribution

of all isotopologue species, while qNMR offers precise, site-specific enrichment data and an

orthogonal measure of chemical purity. By following the robust protocols outlined in this guide,

researchers can confidently verify the quality of their standard, ensuring the accuracy and

reliability of their quantitative bioanalytical data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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